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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzonitrile

Cat. No.: B128481

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-5-iodobenzonitrile (CAS RN: 351003-36-6), a halogenated benzonitrile. Adherence to
these procedures is critical to ensure laboratory safety and environmental protection. This
compound is classified as an acute toxicant and must be handled as hazardous waste.[1]

Hazard and Safety Summary

Before handling, it is crucial to be aware of the hazards associated with 2-Fluoro-5-

iodobenzonitrile. Always consult the Safety Data Sheet (SDS) for the most comprehensive
information.
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Parameter Information

Chemical Name 2-Fluoro-5-iodobenzonitrile

CAS Number 351003-36-6

Physical Form Solid[1]

Primary Hazards Acute toxicity (oral, dermal, inhalation)[1]
Incompatible Materials Strong acids and oxidizing agents[2]

Nitrile gloves, protective clothing, safety glasses

Personal Protective Equipment (PPE) with side-shields or goggles, N95 dust mask.[1]
[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol details the necessary steps for the safe handling and disposal of 2-Fluoro-5-
iodobenzonitrile waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including nitrile gloves, a lab coat, and chemical safety
goggles, when handling the compound.[2]

e When handling the solid form, use a dust mask (N95 or equivalent) to prevent inhalation.[1]

e Conduct all handling and disposal procedures within a certified chemical fume hood to
minimize inhalation exposure.[3][4]

2. Waste Segregation and Collection:
e Solid Waste:

o Collect pure 2-Fluoro-5-iodobenzonitrile waste and contaminated solids (e.g., weighing
paper, contaminated gloves) in a dedicated, clearly labeled, and compatible hazardous
waste container.[2]
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o The container should be designated for "Halogenated Organic Solid Waste."

Liquid Waste (Solutions):

o If 2-Fluoro-5-iodobenzonitrile is in a solvent, collect it in a separate, compatible, and
labeled container for "Halogenated Organic Liquid Waste."[2][5]

o Do not mix with non-halogenated waste streams.[5]

Contaminated Sharps:

o Any sharps (e.g., needles, broken glass) contaminated with the compound must be placed
in a designated, puncture-resistant sharps container.[2]

. Container Management:

Keep waste containers tightly closed when not in use.

Store waste containers in a designated, well-ventilated, and cool secondary containment
area to prevent spills and leaks.[2]

. Spill Management:

Small Spills: In case of a small spill of solid material, carefully sweep or scoop the material
into the designated hazardous waste container, avoiding dust generation.[2] Do not use
water for cleanup as it may spread contamination.[2]

Large Spills: For large spills, evacuate the laboratory immediately and contact your
institution's Environmental Health and Safety (EHS) department.[2]

. Final Disposal:

Once the waste container is full, arrange for its removal by a licensed hazardous waste
disposal company.

Follow your institution's specific procedures for hazardous waste pickup.[2]

Do not dispose of 2-Fluoro-5-iodobenzonitrile down the drain or in regular trash.[2]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-5-iodobenzonitrile waste.
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Caption: Disposal workflow for 2-Fluoro-5-iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-Fluoro-5-iodobenzonitrile: A Step-
by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b128481?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/552453
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_2_Fluoro_5_formylbenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3275603&productDescription=5-FLRO-2-NTROBENZONITRIL+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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